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Compound of Interest

Compound Name: Methyl L-valinate

Cat. No.: B1585403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Methyl L-valinate and its commonly used hydrochloride salt. This document is

intended to be a valuable resource for researchers, scientists, and professionals involved in

drug development and chemical synthesis.

Introduction
Methyl L-valinate is the methyl ester of the essential amino acid L-valine. It serves as a crucial

chiral building block and intermediate in the synthesis of various pharmaceutical compounds,

most notably the antiviral drug Valacyclovir and the antihypertensive agent Valsartan.[1][2][3]

Understanding its physicochemical properties is paramount for its effective use in synthesis,

formulation, and quality control. This guide outlines these properties for both the free base and

the hydrochloride salt, provides detailed experimental protocols for their determination, and

includes a workflow for its synthesis and purification.

Physicochemical Properties
The quantitative physicochemical data for Methyl L-valinate and its hydrochloride salt are

summarized in the tables below. It is important to distinguish between the two forms as their

properties differ significantly.

Methyl L-valinate (Free Base)
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Property Value Reference(s)

CAS Number 4070-48-8 [4][5]

Molecular Formula C₆H₁₃NO₂ [4][5]

Molecular Weight 131.17 g/mol [5][6]

Appearance Colorless to light yellow liquid [7]

Boiling Point 146 °C [7]

Density 0.968 g/cm³ [7]

pKa 7.49 [7]

Storage 2-8 °C [7]

Methyl L-valinate Hydrochloride
Property Value Reference(s)

CAS Number 6306-52-1 [1][8][9]

Molecular Formula
C₆H₁₄ClNO₂ (or

C₆H₁₃NO₂·HCl)
[1][10]

Molecular Weight 167.63 g/mol [8][9][10]

Appearance
White to off-white

solid/crystalline powder
[1]

Melting Point 163-165 °C, 171-173 °C [1][8][9][11]

Solubility

Soluble in water; Slightly

soluble in DMSO and

Methanol.

[1][2][3][9]

Optical Rotation [α]/D ≈ +15° (c=2 in H₂O) [8][9]

Storage
Room temperature, sealed in a

dry place.
[3][9]
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Experimental Protocols
The following sections detail the methodologies for determining the key physicochemical

properties of Methyl L-valinate and its hydrochloride salt.

Melting Point Determination (Capillary Method)
This protocol is suitable for determining the melting point of Methyl L-valinate hydrochloride.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the dry, crystalline Methyl L-valinate hydrochloride

is placed in a mortar and finely powdered.

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample. The

tube is then inverted and gently tapped on a hard surface to pack the sample into the sealed

end. The packed sample height should be approximately 2-3 mm.

Measurement:

The loaded capillary tube is placed into the heating block of the melting point apparatus.

A rapid heating rate (e.g., 10-20 °C/min) can be used for an initial approximate

determination.

For an accurate measurement, a new sample is heated to a temperature about 10-15 °C

below the approximate melting point. The heating rate is then reduced to 1-2 °C/min.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1585403?utm_src=pdf-body
https://www.benchchem.com/product/b1585403?utm_src=pdf-body
https://www.benchchem.com/product/b1585403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Recording: The temperature at which the first droplet of liquid appears is recorded as

the beginning of the melting range. The temperature at which the entire sample becomes a

clear liquid is recorded as the end of the melting range. A pure substance will typically have a

sharp melting range of 0.5-1.5 °C.

Optical Rotation Measurement
This protocol is used to determine the specific rotation of Methyl L-valinate hydrochloride.

Apparatus:

Polarimeter

Sodium lamp (D-line, 589 nm)

Polarimeter cell (1 dm path length)

Volumetric flask (e.g., 10 mL)

Analytical balance

Procedure:

Solution Preparation:

Accurately weigh a specific amount of Methyl L-valinate hydrochloride (e.g., 200 mg).

Transfer the weighed sample to a 10 mL volumetric flask.

Dissolve the sample in distilled water and fill the flask to the mark. This creates a solution

with a concentration (c) of 0.2 g/mL.

Polarimeter Calibration: The polarimeter is turned on and allowed to warm up. The zero

reading is calibrated using a blank sample (distilled water) in the polarimeter cell.

Measurement:

The polarimeter cell is rinsed and then filled with the prepared sample solution, ensuring

no air bubbles are present in the light path.
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The cell is placed in the polarimeter, and the observed rotation (α) is measured. Multiple

readings are taken and averaged to ensure accuracy.

Calculation of Specific Rotation: The specific rotation [α] is calculated using the following

formula: [α] = α / (l × c) where:

α is the observed rotation in degrees.

l is the path length of the polarimeter cell in decimeters (dm).

c is the concentration of the solution in g/mL.

Solubility Determination (Visual Method)
This protocol provides a qualitative and semi-quantitative assessment of solubility.

Apparatus:

Vials or test tubes with caps

Vortex mixer

Water bath sonicator

Analytical balance

Pipettes

Procedure:

Preparation: A predetermined amount of Methyl L-valinate hydrochloride (e.g., 10 mg) is

weighed and placed into a vial.

Solvent Addition: A specific volume of the chosen solvent (e.g., 1 mL of water, DMSO, or

methanol) is added to the vial.

Dissolution:

The vial is capped and vortexed for 1-2 minutes at room temperature.
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A visual inspection is made to determine if the solid has dissolved completely.

If the solid is not fully dissolved, the vial can be placed in a water bath sonicator for up to

15 minutes.

If still not dissolved, gentle heating in a water bath may be applied.

Observation and Classification: The solubility is classified based on visual observation (e.g.,

soluble, slightly soluble, insoluble). For a more quantitative measure, small increments of the

solvent can be added until the solid completely dissolves, allowing for the calculation of an

approximate solubility value (e.g., in mg/mL).

Synthesis and Purification Workflow
Methyl L-valinate hydrochloride is commonly synthesized via the Fischer esterification of L-

valine with methanol, using thionyl chloride as a catalyst.[12][13][14] The following diagram

illustrates the general workflow for its synthesis and purification.

Synthesis Stage

Work-up & Isolation Purification Stage

L-Valine

Reaction Vessel
(-10 to 0 °C, then reflux at 60-70 °C)Anhydrous Methanol

Thionyl Chloride (SOCl₂) Slow addition

Vacuum Distillation
(Remove excess Methanol & SOCl₂)

Reaction mixture Cooling & Crystallization
Concentrated residue Vacuum Filtration

(Isolate crude product)
Recrystallization

(Anhydrous Methanol/Ether)
Crude solid Drying

(Vacuum oven)
Pure Methyl L-valinate HCl

(White crystalline solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Methyl L-valinate HCl.
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Conclusion
This technical guide has provided a detailed summary of the physicochemical properties of

Methyl L-valinate and its hydrochloride salt, which are essential for its application in research

and development. The tabulated data offers a quick reference, while the experimental protocols

provide a foundation for laboratory procedures. The synthesis workflow diagram gives a clear

overview of the manufacturing process for this important chemical intermediate. It is anticipated

that this guide will be a useful tool for scientists and professionals in the pharmaceutical and

chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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